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Compound of Interest

Compound Name: 2-Methoxypropene

Cat. No.: B042093

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the safe handling and disposal of 2-
Methoxypropene. It is intended for researchers, scientists, and professionals in drug
development who may work with this chemical. Adherence to these guidelines is crucial for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

2-Methoxypropene is a highly flammable and hazardous chemical. Understanding its specific
risks is the first step toward safe handling.[1][2] It is classified as an extremely flammable liquid
and vapor, is harmful if swallowed, and may cause harm to aquatic life with long-lasting effects.
[1][3] Additionally, it may form explosive peroxides, especially when exposed to air or light over
time.[2][4]

Hazard Classification GHS Code Description

o Extremely flammable liquid
Flammable Liquids H224

and vapour.[1][5]

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][5]
Hazardous to the Aquatic a1 Harmful to aquatic life with
Environment (Long-term) long lasting effects.[1][3]
Supplementary Hazard EUHO019 May form explosive peroxides.
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Physical and Chemical Properties

The physical properties of 2-Methoxypropene dictate many of the necessary safety
precautions, particularly its high flammability.

Property Value

Appearance Clear, colorless liquid[2][6]
Molecular Formula C4aHsO[4]

Molecular Weight 72.11 g/mol [6]

Boiling Point 34-36 °C (lit.)

Melting Point -41°C (lit.)[1]

Density 0.753 g/mL at 25 °C (lit.)[1]
Flash Point -29 °C (-20.2 °F) - closed cup
Autoignition Temperature 180 °C (356 °F)[4]

Operational and Safety Plan

A systematic approach to handling 2-Methoxypropene is essential. This plan covers
engineering controls, personal protective equipment, and procedural steps for handling and
storage.

Engineering Controls

Proper engineering controls are the first line of defense in minimizing exposure.

« Ventilation: Always handle 2-Methoxypropene in a well-ventilated area, such as a certified
chemical fume hood, to minimize inhalation of vapors.[1][7]

« Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[1][3][4]
All sources of ignition, such as heat, sparks, and open flames, must be strictly prohibited in
the handling area.[1][3]
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e Grounding: Ensure that the container and receiving equipment are properly grounded and
bonded to prevent static discharge, which can ignite the flammable vapors.[1][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methoxypropene.

PPE Category Specification Rationale

) Protects against splashes and
_ Chemical safety goggles or a
Eye/Face Protection ) vapors that can cause eye
face shield.[7] o
irritation.[7]

Wear appropriate protective

gloves (e.g., nitrile rubber) and ] ]
) ) ) ) Prevents skin contact, which
Skin Protection clothing to prevent skin L
) may cause irritation.[7]
exposure.[4][7] A lab coat is

mandatory.

Generally not required when

using adequate engineering o ]
Protects against inhalation of
controls (fume hood).[4] If i
) ) o vapors, which can cause
Respiratory Protection exposure limits are exceeded ) o
o _ respiratory tract irritation,
or irritation is experienced, a o _
) dizziness, or suffocation.[7]
full-face respirator may be

necessary.[1]

Step-by-Step Handling Protocol

o Preparation: Before starting, ensure the fume hood is operational, all necessary PPE is worn
correctly, and a spill kit is readily accessible. Remove all potential ignition sources from the
area.[1][4]

e Transferring: Use only non-sparking tools for opening and transferring the chemical.[1][3][4]
Ground and bond all containers during transfer to prevent static electricity buildup.[4][7]

e Usage: Avoid contact with skin and eyes.[1][6] Do not eat, drink, or smoke in the work area.

[1]
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» Post-Handling: After use, ensure the container is tightly closed.[1][3] Wash hands and any
exposed skin thoroughly with soap and water before leaving the work area.[4][6] Remove
and wash contaminated clothing before reuse.[7]

Storage Plan

Proper storage is critical to prevent degradation and the formation of explosive peroxides.

Location: Store in a tightly closed container in a cool, dry, and well-ventilated area
designated for flammable liquids.[1][3][7]

o Temperature: Refrigerator storage at 2-8°C is recommended.[2]

» Conditions to Avoid: Keep away from heat, sparks, open flames, and direct sunlight.[4][6][7]
The substance is light-sensitive.[3][4]

o Peroxide Formation: Containers should be dated upon opening. It is advisable to test for the
presence of peroxides periodically, especially if the chemical has been stored for an
extended period.[4]

Emergency and Disposal Plan
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air at once. If
) breathing is difficult, give oxygen. If breathing
Inhalation e o
has stopped, perform artificial respiration. Seek

immediate medical attention.[1][4][6][8]

Immediately remove all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact o
water.[1][5][8] If skin irritation occurs, get

medical advice.[6]

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][6][8][9] Remove
Eye Contact ]

contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek

medical attention.[6]

Rinse mouth with water. Do NOT induce
Ingestion vomiting.[1] Call a POISON CENTER or doctor

immediately if you feel unwell.[1][4]

Spill Response Protocol

o Evacuate: Evacuate all non-essential personnel from the spill area.[1][6]
« Ignition Control: Remove all sources of ignition immediately.[1][4]
» Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing full PPE, contain the spill using inert, non-combustible absorbent
materials like sand, silica gel, or diatomaceous earth.[4][6] Do not use combustible materials
like sawdust.

o Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,
closed container for disposal.[1][4]

» Decontamination: Clean the spill area thoroughly.
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» Prevention: Prevent the spill from entering drains or waterways, as it is harmful to aquatic
life.[1][4]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (C0O2).[5][6] Water spray can be used to cool closed containers.[4]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[6]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Disposal Plan

All waste materials must be treated as hazardous waste.

o Procedure: Dispose of the contents and the container at an approved waste disposal plant.

[1]14]

» Regulations: Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.

» Prohibition: Do not empty into drains or the environment.[2][3]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-
Methoxypropene, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.echemi.com/sds/2-methoxypropene-pid_Seven2126.html
https://www.fishersci.com/store/msds?partNumber=AC174350025&productDescription=2-METHOXYPROPENE%2C+STABIL+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxypropene.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methoxypropene-stabilized-CASNO-116-11-00208-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC174350025&productDescription=2-METHOXYPROPENE%2C+STABIL+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methoxypropene-stabilized-CASNO-116-11-00208-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC174350025&productDescription=2-METHOXYPROPENE%2C+STABIL+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-methoxypropene-pid_Seven2126.html
https://www.fishersci.com/store/msds?partNumber=AC174350025&productDescription=2-METHOXYPROPENE%2C+STABIL+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methoxypropene-dic2432.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/174645?userType=undefined
https://www.benchchem.com/product/b042093?utm_src=pdf-body
https://www.benchchem.com/product/b042093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 2-Methoxypropene

1. Preparation

1
]
|
|
1 I
| I
| |
Wear Full PPE: | Verify Engineering Controls: |
- Goggles/Face Shield | - Fume Hood ON !
- Gloves | - No Ignition Sources |
- Lab Coat ! - Grounding in Place :
l | l |
| I
| I
| I
| I
I
2. Handling b

i

Use Non-Sparking Tools

Transfer in Fume Hood

3. Storage 4. Cleanup & Disposal

Store in Tightly Closed Container Dispose of Waste in
Approved Hazardous Waste

Container

Decontaminate Work Area
Wash Hands Thoroughly

2-8°C, Flammables Cabinet
Protect from Light

Click to download full resolution via product page

Caption: Logical workflow for safely handling 2-Methoxypropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 2-
Methoxypropene]. BenchChem, [2025]. [Online PDF]. Available at:
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2-methoxypropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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